molecular formula C11H13NO B8419635 2-HydroxymethyL3-ethyl-indol

2-HydroxymethyL3-ethyl-indol

Cat. No.: B8419635
M. Wt: 175.23 g/mol
InChI Key: KMUWTIQQOMLESU-UHFFFAOYSA-N
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Description

2-HydroxymethyL3-ethyl-indol is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO

Molecular Weight

175.23 g/mol

IUPAC Name

(3-ethyl-1H-indol-2-yl)methanol

InChI

InChI=1S/C11H13NO/c1-2-8-9-5-3-4-6-10(9)12-11(8)7-13/h3-6,12-13H,2,7H2,1H3

InChI Key

KMUWTIQQOMLESU-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(NC2=CC=CC=C21)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the suspension of lithium aluminum hydride (4.15 g) in tetrahydrofuran (41 ml) at 15°-30° C. under a nitrogen atmosphere was added dropwise over 45 minutes 3-ethyl-2-indolecarboxylic acid methyl ester (22.2 g) in tetrahydrofuran. After the mixture was stirred at room temperature for an hour, ethyl acetate (200 ml) was added dropwise at 20°-30° C., followed by the addition of methanol (10 ml) at the same temperature. The reaction mixture was treated with saturated aqueous potassium sodium tartrate solution (150 ml). Separated organic layer was dried over anhydrous magnesium sulfate and evaporated in vacuo. The residue was purified by silica gel column chromatography (10% ethylacetate-n-hexane) to give 3-ethyl-2-hydroxymethylindole (14.0 g) as crystals.
Quantity
4.15 g
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Reaction Step One
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41 mL
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Reaction Step One
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3-ethyl-2-indolecarboxylic acid methyl ester
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22.2 g
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reactant
Reaction Step Two
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0 (± 1) mol
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solvent
Reaction Step Two
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200 mL
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reactant
Reaction Step Three
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150 mL
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reactant
Reaction Step Four
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10 mL
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solvent
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